Cas no 2309346-35-6 (N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide)

• Product Name: N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide
• CAS No: 2309346-35-6
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 5960459
• PubChem ID: 132451102
• Update Time: 2025-11-06

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide
• N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}-1H-indole-2-carboxamide
• N-[(4-thiophen-3-yloxan-4-yl)methyl]-1H-indole-2-carboxamide
• 2309346-35-6
• AKOS040705087
• F6571-6502
• N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)-1H-indole-2-carboxamide

• Inchi： 1S/C19H20N2O2S/c22-18(17-11-14-3-1-2-4-16(14)21-17)20-13-19(6-8-23-9-7-19)15-5-10-24-12-15/h1-5,10-12,21H,6-9,13H2,(H,20,22)
• InChI Key： QSPYIMLOQUEMCC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(C2=CC3C=CC=CC=3N2)=O)CCOCC1

Computed Properties

• Exact Mass: 340.12454906g/mol
• Monoisotopic Mass: 340.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.4Ų

Additional information on N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide

Comprehensive Overview of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide (CAS No. 2309346-35-6)

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide (CAS No. 2309346-35-6) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a thiophene ring, an oxane (tetrahydropyran) moiety, and an indole-2-carboxamide group, making it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its structural complexity and functional diversity.

The compound's CAS number 2309346-35-6 serves as a unique identifier in chemical databases, facilitating its study and commercialization. The presence of both thiophene and indole rings in its structure is noteworthy, as these heterocycles are frequently found in bioactive molecules. For instance, thiophene derivatives are known for their applications in materials science and pharmaceuticals, while indole scaffolds are prevalent in natural products and drugs targeting neurological and inflammatory conditions.

One of the most searched questions related to N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide is its potential role in drug discovery. Given the increasing demand for novel therapeutics, especially in areas like oncology and neurodegenerative diseases, this compound's unique structure positions it as a valuable scaffold for developing new drugs. Researchers are exploring its interactions with enzymes and receptors, aiming to unlock its full pharmacological potential.

Another hot topic tied to this compound is its synthetic accessibility. Organic chemists are keen on developing efficient synthetic routes to produce N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide in high yields and purity. The compound's complex structure presents challenges, but advancements in catalysis and green chemistry are paving the way for scalable and sustainable synthesis methods. This aligns with the broader trend of optimizing chemical processes to reduce environmental impact.

From a commercial perspective, CAS No. 2309346-35-6 is gaining traction in the fine chemicals market. Suppliers and manufacturers are listing this compound for research purposes, catering to academic institutions and pharmaceutical companies. Its potential applications in high-throughput screening and structure-activity relationship (SAR) studies make it a sought-after reagent in early-stage drug development.

In summary, N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-indole-2-carboxamide (CAS No. 2309346-35-6) represents a fascinating area of research at the intersection of medicinal chemistry, organic synthesis, and drug discovery. Its unique structural features and potential biological activities make it a compound worth watching in the coming years. As scientific interest grows, so too will its applications, driving innovation in both academia and industry.